(S)-chlormezanone
Overview
Description
(S)-chlormezanone is the (S)-enantiomer of chlormezanone. It is an enantiomer of a (R)-chlormezanone.
Scientific Research Applications
Pharmacological Properties
Chlormezanone, primarily used as a minor tranquilizer, is not related to benzodiazepines. It has applications in treating conditions like fibrositis and muscle spasms, even though it does not directly affect muscles. It's commonly combined with paracetamol in certain preparations. Benzodiazepines have largely replaced chlormezanone in treating tension, anxiety, and related symptoms, but the combination of chlormezanone and paracetamol remains relatively popular for muscle pain, dysmenorrhea, and headaches. However, skin eruptions can occur during chlormezanone therapy (Mohamed, 1983), (Ayres, 1983).
Cytotoxicity and Antiproliferative Effects
A study investigated the potential cytotoxicity of chlormezanone racemate and its enantiomers in vitro. It was found that in the dosage range of 0.001 to 0.1 mg/ml, there were no antiproliferative effects observed with the racemate and both enantiomers. At higher concentrations, a decrease in proliferative activity was noted. This study also found that ROS production was significantly inhibited at concentrations ≤0.01 mg/ml by the racemate and the (+)-enantiomer, whereas the (–)-enantiomer was less effective (Wollina et al., 2005).
Therapeutic Applications
Chlormezanone has been investigated for its efficacy as an anxiolytic and hypnotic agent. A study demonstrated that it was significantly more effective than placebo and as effective as chlordiazepoxide in reducing anxiety. However, it produced more sedation and side effects compared to chlordiazepoxide (Rickels et al., 1974). Additionally, chlormezanone has been assessed for its analgesic action, where it was found to enhance the analgesia produced by morphine-type drugs and augment the effect of paracetamol in mice (Lockett & Patel, 1961).
properties
Molecular Formula |
C11H12ClNO3S |
|---|---|
Molecular Weight |
273.74 g/mol |
IUPAC Name |
(2S)-2-(4-chlorophenyl)-3-methyl-1,1-dioxo-1,3-thiazinan-4-one |
InChI |
InChI=1S/C11H12ClNO3S/c1-13-10(14)6-7-17(15,16)11(13)8-2-4-9(12)5-3-8/h2-5,11H,6-7H2,1H3/t11-/m0/s1 |
InChI Key |
WEQAYVWKMWHEJO-NSHDSACASA-N |
Isomeric SMILES |
CN1[C@@H](S(=O)(=O)CCC1=O)C2=CC=C(C=C2)Cl |
SMILES |
CN1C(S(=O)(=O)CCC1=O)C2=CC=C(C=C2)Cl |
Canonical SMILES |
CN1C(S(=O)(=O)CCC1=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,3S)-N-[2-(cyclopentanecarbonylamino)-1,3-benzothiazol-6-yl]-3-(2-naphthylmethylamino)cyclohexanecarboxamide](/img/structure/B1239992.png)
